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Compound of Interest

Compound Name: Ethyl isothiocyanate

Cat. No.: B146924

An In-Depth Technical Guide to the Health and Safety of Ethyl Isothiocyanate

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the health and safety profile of chemical reagents is paramount. This guide
provides in-depth technical information on ethyl isothiocyanate (CAS No. 542-85-8), a
versatile laboratory chemical and pharmaceutical intermediate.[1][2] Adherence to rigorous
safety protocols is essential due to its hazardous properties.

Section 1: Hazard Identification and Classification

Ethyl isothiocyanate is classified as a hazardous chemical under the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200).[1] It is a flammable, toxic, and corrosive
compound that requires careful handling to prevent exposure and adverse health effects.[1][3]

[4]
1.1 GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating the hazards of chemical products.
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Hazard Class Category Hazard Statement Signal Word
o H226: Flammable
Flammable Liquids 3 o Danger
liquid and vapor.[5][6]
- H301: Toxic if
Acute Toxicity, Oral 3 Danger
swallowed.[5]
o H311: Toxic in contact
Acute Toxicity, Dermal 3 ] ] Danger
with skin.[5]
) H314: Causes severe
Skin .
) o 1B/1C skin burns and eye Danger
Corrosion/Irritation
damage.[5][6]
Acute Toxicity, H331: Toxic if inhaled.
) 3 Danger
Inhalation (5]
H334: May cause
) allergy or asthma
Respiratory
o 1 symptoms or Danger
Sensitization ) o
breathing difficulties if
inhaled.[6]
H317: May cause an
Skin Sensitization 1 allergic skin reaction. Warning
[5]
Hazardous to the )
] ] H400: Very toxic to ]
Aquatic Environment, 1 Warning

Acute

aquatic life.[5][6]

1.2 NFPA 704 Rating

The National Fire Protection Association (NFPA) 704 diamond provides a quick visual

representation of the hazards associated with a substance.
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Category Rating

Description

Health (Blue) 2

Intense or continued but not
chronic exposure could cause
temporary incapacitation or

possible residual injury.

Flammability (Red) 3

Can be ignited under almost all
ambient temperature

conditions.

Instability (Yellow) 0

Normally stable, even under
fire exposure conditions, and is

not reactive with water.

Special (White) -

No special hazards indicated.

Section 2: Physical and Chemical Properties

A summary of the key physical and chemical properties of ethyl isothiocyanate is presented

below.
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Property Value Source(s)

Molecular Formula Cs3HsNS [1][5]

Molecular Weight 87.14 g/mol [1][7]

Appearance Clear, colorless to yellow liquid  [1][2][7]
Pungent, rotten-egg or

Odor O, TOTEITERs L27)
mustard-like

Melting Point -6°C/21.2°F [1]

- _ 130 - 132 °C/ 266 - 269.6 °F

Boiling Point [1]

@ 760 mmHg
_ 24 -32°C/75.2-89.6 °F
Flash Point [11161[7]

(closed cup)

Specific Gravity / Density

0.995 - 0.997 g/mL at 25 °C

(1168l

Vapor Pressure

13hPa @ 23 °C

[1]

Vapor Density

3.00 (Air = 1)

[1]

Refractive Index

n20/D 1.512

[6]

Solubility

Slightly soluble in water;
soluble in alcohol and organic
solvents.[4][7]

[417]

Section 3: Toxicology Information

Ethyl isothiocyanate is toxic by ingestion, inhalation, and dermal contact.[1][3] It is extremely

destructive to the tissues of mucous membranes and the upper respiratory tract.

3.1 Routes of Exposure and Health Effects
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Exposure Route Health Effects Source(s)

Causes respiratory tract

irritation.[3] May lead to

burning sensations, coughing,
Phaiaton and potentially fatal pulmonary 31[9]

edema.[3] Can cause

sensitization, resulting in

asthma-like symptoms upon

re-exposure.[3][9]

Causes severe skin burns and
irritation.[1][3] It is readily
absorbed through the skin.[10]
Skin Contact May cause skin sensitization, [1][3][10][11]
an allergic reaction that
becomes evident upon re-

exposure.[3][11]

Causes severe eye damage,
including irritation,

Eye Contact ] o ) [11[3]
conjunctivitis, and potential

corneal damage.[1][3]

Toxic if swallowed.[1] May
cause gastrointestinal irritation
with nausea, vomiting, and
) diarrhea.[3] Ingestion of large

Ingestion [1][3]
amounts can lead to central
nervous system depression
and may cause liver and

kidney damage.[3]

3.2 Carcinogenicity

Ethyl isothiocyanate is not listed as a carcinogen by the ACGIH, IARC, NTP, or California
Proposition 65.[3]
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Section 4: Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with ethyl

isothiocyanate.

4.1 Engineering Controls

» All work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[9]

» Facilities must be equipped with readily accessible eyewash stations and safety showers.[3]

[°]

o Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition.[1]

4.2 Personal Protective Equipment (PPE)

PPE Category

Specification Source(s)

Eye/Face Protection

Wear appropriate chemical

safety goggles or a face shield

as described by OSHA's 29 [1119]

CFR 1910.133 or European
Standard EN166.[1][9]

Skin Protection

Wear appropriate protective

gloves (e.g., Fluorinated

rubber, Nitrile rubber for splash ]
contact) and impervious

clothing or apron to prevent

skin exposure.[9]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a NIOSH/MSHA or European
Standard EN 149 approved
respirator with a suitable filter
(e.g., Type ABEK).[1]
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4.3 Safe Handling and Storage Procedures

e Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe vapors or mists.[1]
Ground and bond containers when transferring material to prevent static discharge.[3] Use

only non-sparking tools.[1][3]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1] Store in a
flammables area, away from heat, sparks, open flames, and other ignition sources.[1][3] The
material is moisture-sensitive and should be protected from water and moist air.[1][3]
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Start: Prepare for Handling

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Handling Operations

Location Precaution Procedure
Perform all manipulations Ensure no ignition sources Ground and bond containers
inside a chemical fume hood. are present. during transfer.
Storage
Store in a cool, dry, Keep container tightly sealed
well-ventilated area. and protected from moisture.

Waste Disposal

Dispose of contents/container
to an approved waste facility.

l
@
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Spill or Leak

Evacuate Area
Stay Upwind

l

Emergency Occurs

Wear Full PPE and SCBA

l

Remove Ignition Sources

l

Use COz2, Dry Chemical,
or Alcohol-Resistant Foam

Contain with Inert Material
(e.g., Sand, Vermiculite)

'

l

Use Water Spray to Cool
Uninvolved Containers

Personnel Exposure

Remove Victim from Source

:

Administer First Aid
(See Table 5.1)

;

Seek Immediate Medical Attention

Collect in Sealed Container
Using Spark-Proof Tools
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1. Reagent Preparation

Prepare peptide stock solution Prepare EITC stock solution
(in pH 7.4 buffer) (in acetonitrile)

2. Reaction Incubation

Combine peptide and EITC
solutions in autosampler vial

\

Incubate at controlled temp
(e.g., 25°C)

Y
3. HPLC / LC-MS Analysis

\

Inject aliquots at multiple
time points (t=0, 10, 30... min)

\

Separate on C18 column
using ACN/H20 gradient

\

Detect peptide peak
(UV or MS)

4. Data Interpretation

Quantify peptide peak area
at each time point

Y

Calculate % peptide depletion
vs. time

Y

Assess sensitization potential
based on reactivity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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